Cas no 1805562-18-8 (Methyl 2-aminomethyl-5-cyano-4-(difluoromethyl)phenylacetate)

• Product Name: Methyl 2-aminomethyl-5-cyano-4-(difluoromethyl)phenylacetate
• CAS No: 1805562-18-8
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 4938819
• Update Time: 2025-08-04

Methyl 2-aminomethyl-5-cyano-4-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-5-cyano-4-(difluoromethyl)phenylacetate

• Inchi： 1S/C12H12F2N2O2/c1-18-11(17)4-7-2-9(6-16)10(12(13)14)3-8(7)5-15/h2-3,12H,4-5,15H2,1H3
• InChI Key： GIPMCDWYVCKHJS-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(CC(=O)OC)=C(CN)C=1)F

Computed Properties

• Exact Mass: 254.08668395 g/mol
• Monoisotopic Mass: 254.08668395 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1
• Molecular Weight: 254.23

Additional information on Methyl 2-aminomethyl-5-cyano-4-(difluoromethyl)phenylacetate

Comprehensive Overview of Methyl 2-aminomethyl-5-cyano-4-(difluoromethyl)phenylacetate (CAS No. 1805562-18-8)

The compound Methyl 2-aminomethyl-5-cyano-4-(difluoromethyl)phenylacetate (CAS No. 1805562-18-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and cyano functional groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for fluorinated compounds like Methyl 2-aminomethyl-5-cyano-4-(difluoromethyl)phenylacetate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where such compounds play a pivotal role. The CAS No. 1805562-18-8 is often searched in conjunction with terms like "fluorine in drug design" and "cyano-containing intermediates," reflecting its relevance in modern medicinal chemistry.

The synthesis of Methyl 2-aminomethyl-5-cyano-4-(difluoromethyl)phenylacetate involves multi-step organic reactions, including nucleophilic substitution and esterification. Its aminomethyl moiety offers versatility for further derivatization, making it a cornerstone in constructing complex molecules. Laboratories focusing on high-throughput screening often utilize this compound to explore novel enzyme inhibitors or receptor modulators, addressing pressing healthcare challenges such as antibiotic resistance and oncology.

From an industrial perspective, CAS No. 1805562-18-8 is also explored for its potential in crop protection chemicals. The difluoromethyl group’s electronegativity contributes to pesticidal activity, a hot topic in sustainable agriculture. Searches like "eco-friendly agrochemicals" and "fluorine in pesticides" frequently intersect with discussions about this compound, highlighting its dual utility in life sciences.

Quality control of Methyl 2-aminomethyl-5-cyano-4-(difluoromethyl)phenylacetate relies on advanced analytical techniques such as HPLC and NMR spectroscopy. Purity thresholds exceeding 98% are typically required for research applications, underscoring the importance of reliable synthesis protocols. The compound’s stability under various pH conditions is another area of interest, particularly for formulations requiring long shelf lives.

In summary, Methyl 2-aminomethyl-5-cyano-4-(difluoromethyl)phenylacetate (CAS No. 1805562-18-8) exemplifies the convergence of medicinal chemistry and material science. Its multifaceted applications—from drug development to agrochemical innovation—position it as a critical tool in addressing global health and environmental challenges. As research evolves, this compound will likely remain at the forefront of small-molecule therapeutics and green chemistry initiatives.